Acetonitrile, benzoyl[[p-(dimethylamino)phenyl]imino]-
Acetonitrile, benzoyl[[p-(dimethylamino)phenyl]imino]-
Brand Name:
Vulcanchem
CAS No.:
4714-86-7
VCID:
VC21336744
InChI:
InChI=1S/C17H15N3O/c1-20(2)15-10-8-14(9-11-15)19-16(12-18)17(21)13-6-4-3-5-7-13/h3-11H,1-2H3
SMILES:
CN(C)C1=CC=C(C=C1)N=C(C#N)C(=O)C2=CC=CC=C2
Molecular Formula:
C17H15N3O
Molecular Weight:
277.32 g/mol
Acetonitrile, benzoyl[[p-(dimethylamino)phenyl]imino]-
CAS No.: 4714-86-7
Cat. No.: VC21336744
Molecular Formula: C17H15N3O
Molecular Weight: 277.32 g/mol
* For research use only. Not for human or veterinary use.
![Acetonitrile, benzoyl[[p-(dimethylamino)phenyl]imino]- - 4714-86-7](/images/no_structure.jpg)
Specification
| CAS No. | 4714-86-7 |
|---|---|
| Molecular Formula | C17H15N3O |
| Molecular Weight | 277.32 g/mol |
| IUPAC Name | N-[4-(dimethylamino)phenyl]-2-oxo-2-phenylethanimidoyl cyanide |
| Standard InChI | InChI=1S/C17H15N3O/c1-20(2)15-10-8-14(9-11-15)19-16(12-18)17(21)13-6-4-3-5-7-13/h3-11H,1-2H3 |
| Standard InChI Key | AILCHXHZZVNFEG-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=C(C=C1)N=C(C#N)C(=O)C2=CC=CC=C2 |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)N=C(C#N)C(=O)C2=CC=CC=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator